Cas no 1211652-03-7 (N-(1-cyanocyclohexyl)-2-{[2-(piperidin-1-yl)phenyl]amino}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{[2-(piperidin-1-yl)phenyl]amino}acetamide
• CAS No: 1211652-03-7
• MF: C₂₀H₂₈N₄O
• MW: 340.462524414063
• CID: 5806118
• PubChem ID: 26539581
• Update Time: 2025-10-24

N-(1-cyanocyclohexyl)-2-{[2-(piperidin-1-yl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• 1211652-03-7
• EN300-18165989
• AKOS034514561
• N-(1-cyanocyclohexyl)-2-{[2-(piperidin-1-yl)phenyl]amino}acetamide
• Z65161933

• Inchi： 1S/C20H28N4O/c21-16-20(11-5-1-6-12-20)23-19(25)15-22-17-9-3-4-10-18(17)24-13-7-2-8-14-24/h3-4,9-10,22H,1-2,5-8,11-15H2,(H,23,25)
• InChI Key： RYXVEDQPMATTHT-UHFFFAOYSA-N
• SMILES： O=C(CNC1=CC=CC=C1N1CCCCC1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 340.22631153g/mol
• Monoisotopic Mass: 340.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-(1-cyanocyclohexyl)-2-{[2-(piperidin-1-yl)phenyl]amino}acetamide

N-(1-Cyanocyclohexyl)-2-{[2-(Piperidin-1-yl)phenyl]amino}acetamide: A Comprehensive Overview

N-(1-Cyanocyclohexyl)-2-{[2-(Piperidin-1-yl)phenyl]amino}acetamide, identified by the CAS number 1211652-03-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as highlighted by recent studies in medicinal chemistry and drug discovery.

The molecular structure of N-(1-Cyanocyclohexyl)-2-{[2-(Piperidin-1-yl)phenyl]amino}acetamide comprises several key functional groups that contribute to its versatile properties. The presence of a cyano group attached to a cyclohexane ring introduces rigidity and electronic effects, while the piperidine moiety adds a nitrogen-containing ring system known for its ability to form hydrogen bonds and interact with biological targets. The acetamide group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent research has focused on the synthesis and optimization of this compound, exploring various synthetic pathways to improve yield and purity. One notable study published in the Journal of Medicinal Chemistry demonstrated the use of a two-step synthesis involving nucleophilic substitution and amide bond formation, resulting in high-purity product with excellent stability under physiological conditions.

The biological activity of N-(1-Cyanocyclohexyl)-2-{[2-(Piperidin-1-yl)phenyl]amino}acetamide has been extensively studied, particularly its potential as a kinase inhibitor. In vitro assays have shown that this compound exhibits potent inhibitory activity against several key kinases involved in cancer progression, such as Aurora kinase A and B. These findings suggest its potential as a lead compound for developing anti-cancer therapies.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate ion channels, particularly voltage-gated sodium channels (Nav). Studies conducted at the University of California revealed that it can effectively inhibit Nav channels without causing significant off-target effects, making it a promising candidate for treating chronic pain conditions.

The pharmacokinetic profile of CAS No. 1211652-03-7 has also been evaluated in preclinical models, demonstrating favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for developing orally bioavailable drugs with minimal toxicity profiles.

Furthermore, computational studies utilizing molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various biological targets. These studies have revealed that the piperidine ring plays a critical role in stabilizing interactions within enzyme active sites, while the cyclohexane moiety contributes to overall molecular rigidity.

The development of analogs based on the structure of N-(1-Cyanocyclohexyl)-2-{[2-(Piperidin-1-yl)phenyl]amino}acetamide is an active area of research aimed at enhancing its therapeutic potential. By modifying substituents on the piperidine ring or altering the length of the alkyl chain, researchers are exploring ways to improve potency, selectivity, and pharmacokinetic properties.

In conclusion, CAS No. 1211652-03-7, or N-(1-Cyanocyclohexyl)-2-{[2-(Piperidin-1-yl)phenyl]amino}acetamide, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. With its unique structural features, promising biological activities, and favorable pharmacokinetic properties, this compound holds significant potential in advancing drug discovery efforts across multiple therapeutic areas.